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Compound of Interest

Compound Name: BOLD-100

Cat. No.: B13650537

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BOLD-100, or sodium trans-[tetrachlorobis(1H-indazole)ruthenate(III)], is a novel, ruthenium-

based small molecule therapeutic currently under clinical investigation for the treatment of

various advanced cancers, including gastrointestinal malignancies.[1][2] Its unique multi-modal

mechanism of action, which involves the induction of reactive oxygen species (ROS) and

inhibition of the endoplasmic reticulum (ER) chaperone GRP78, makes it a promising candidate

for overcoming cancer cell resistance to conventional therapies.[1][3] These application notes

provide detailed protocols for the synthesis, characterization, and preclinical evaluation of

BOLD-100 for research purposes.
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Property Value Reference

IUPAC Name

sodium trans-

[tetrachlorobis(1H-

indazole)ruthenate(III)]

[2]

Molecular Formula C₁₄H₁₂Cl₄N₄NaRu [2]

Molecular Weight 542.15 g/mol [2]

Appearance Lyophilized powder [2]

Solubility Readily soluble in water [2]

Synthesis of BOLD-100
The synthesis of BOLD-100 is a multi-step process involving the reaction of ruthenium(III)

chloride with 1H-indazole, followed by salt exchange. The following protocol is adapted from

established methods for the synthesis of BOLD-100 and its derivatives.[2][4]

Protocol: Synthesis of Sodium trans-[tetrachlorobis(1H-
indazole)ruthenate(III)] (BOLD-100)
Materials:

Ruthenium(III) chloride (RuCl₃)

1H-Indazole

Concentrated hydrochloric acid (HCl)

Cesium chloride (CsCl)

Sodium aluminum sulfate (NaAl(SO₄)₂)

Ethanol

Deionized water
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Procedure:

Formation of the Indazolium Salt:

Treat RuCl₃ with an excess of 1H-indazole in a concentrated aqueous HCl solution.

Reflux the mixture to facilitate the reaction.

Formation of the Cesium Salt:

To the resulting indazolium salt solution, add an excess of CsCl.

Stir the mixture to allow for the precipitation of the cesium salt of trans-[tetrachlorobis(1H-

indazole)ruthenate(III)].

Isolate the precipitate by filtration and wash with a suitable solvent.

Cation Exchange to the Sodium Salt:

Suspend the cesium salt in an aqueous solution of sodium aluminum sulfate.

Stir the suspension to facilitate the exchange of cesium for sodium ions.

Purification and Isolation:

Isolate the final sodium salt (BOLD-100) by filtration.

Wash the product thoroughly to remove any remaining impurities.

The final product can be lyophilized to obtain a powder suitable for parenteral

administration.[2]

Characterization of BOLD-100
Thorough characterization is essential to confirm the identity, purity, and stability of the

synthesized BOLD-100.

High-Performance Liquid Chromatography (HPLC)
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Purpose: To assess the purity of the BOLD-100 sample.

Method: A reverse-phase HPLC method can be employed.

Column: C18 column

Mobile Phase: A gradient of acetonitrile and water, both containing a small percentage of a

modifier like trifluoroacetic acid (TFA).

Detection: UV-Vis detector at a wavelength appropriate for the compound.

Mass Spectrometry (MS)
Purpose: To confirm the molecular weight of BOLD-100.

Method: Electrospray ionization mass spectrometry (ESI-MS) is a suitable technique. The

observed mass-to-charge ratio (m/z) should correspond to the calculated molecular weight of

the ruthenate anion.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Purpose: To elucidate the structure of BOLD-100 and confirm the coordination of the

indazole ligands.

Method: ¹H and ¹³C NMR spectroscopy can be performed. The chemical shifts and coupling

constants of the indazole protons and carbons will provide structural information.

In Vitro Evaluation of BOLD-100
The following protocols are designed to assess the anticancer activity of BOLD-100 in vitro.

Cell Viability Assay (MTT/MTS Assay)
Purpose: To determine the cytotoxic effects of BOLD-100 on cancer cell lines and to

calculate the half-maximal inhibitory concentration (IC50).

Protocol:
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Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow

them to adhere overnight.

Treatment: Treat the cells with a range of BOLD-100 concentrations for a specified

duration (e.g., 72 hours). Include a vehicle control (e.g., DMSO).

MTT/MTS Addition: Add MTT or MTS reagent to each well and incubate according to the

manufacturer's instructions.

Measurement: Measure the absorbance at the appropriate wavelength using a microplate

reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value using a suitable software.

Table of BOLD-100 IC50 Values in Various Cancer Cell Lines:

Cell Line Cancer Type IC50 (µM) Reference

MCF7(2) Breast Cancer ~100 [5]

MDA-MB-231 Breast Cancer ~100 [5]

MDA-MB-468 Breast Cancer ~100 [5]

Panel of 319 Cancer

Cell Lines
Various

25.1 - 664 (Median:

149)
[1]

Reactive Oxygen Species (ROS) Detection Assay
Purpose: To quantify the induction of intracellular ROS by BOLD-100.

Protocol:

Cell Seeding and Treatment: Seed cells in a suitable format (e.g., 96-well plate or culture

dish) and treat with BOLD-100 for the desired time. Include positive (e.g., tert-Butyl

Hydrogen Peroxide) and negative controls.[6]
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Staining: Stain the cells with a ROS-sensitive fluorescent probe, such as 2',7'-

dichlorofluorescin diacetate (DCFDA).

Measurement: Measure the fluorescence intensity using a fluorescence microplate reader,

flow cytometer, or fluorescence microscope.[6]

Data Analysis: Quantify the fold increase in ROS production in BOLD-100-treated cells

compared to the control.

Western Blot Analysis for GRP78 Expression
Purpose: To assess the effect of BOLD-100 on the expression of the GRP78 protein.

Protocol:

Cell Lysis: Treat cells with BOLD-100, then lyse the cells to extract total protein.

Protein Quantification: Determine the protein concentration of each lysate using a

standard method (e.g., BCA assay).

SDS-PAGE and Transfer: Separate the proteins by SDS-polyacrylamide gel

electrophoresis and transfer them to a PVDF or nitrocellulose membrane.

Immunoblotting:

Block the membrane to prevent non-specific antibody binding.

Incubate with a primary antibody specific for GRP78.

Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

Detection: Detect the protein bands using a chemiluminescent substrate and an imaging

system.

Data Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-

actin or GAPDH).
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Animal models are crucial for evaluating the efficacy and pharmacokinetics of BOLD-100 in a

physiological setting.

Xenograft Tumor Model
Purpose: To assess the anti-tumor efficacy of BOLD-100 in vivo.

Protocol:

Animal Model: Use immunocompromised mice (e.g., nude or NOD/SCID mice).[7]

Tumor Implantation: Subcutaneously inject a suspension of human cancer cells into the

flank of the mice.[8]

Treatment: Once tumors reach a palpable size, randomize the mice into treatment and

control groups. Administer BOLD-100 (e.g., intravenously) at a predetermined dose and

schedule.[9] A common dose used in clinical trials is 625 mg/m².[2]

Monitoring: Monitor tumor growth by measuring tumor volume with calipers at regular

intervals. Also, monitor the body weight and overall health of the animals.

Endpoint: At the end of the study, euthanize the animals and excise the tumors for further

analysis (e.g., histology, biomarker analysis).

Pharmacokinetic Studies
Purpose: To determine the absorption, distribution, metabolism, and excretion (ADME) profile

of BOLD-100.

Protocol:

Animal Model: Use a suitable animal model (e.g., mice or rats).

Drug Administration: Administer a single dose of BOLD-100 via the intended clinical route

(e.g., intravenous).

Sample Collection: Collect blood samples at various time points after administration.
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Analysis: Analyze the concentration of ruthenium in the plasma samples using a sensitive

analytical method such as inductively coupled plasma mass spectrometry (ICP-MS).

Data Analysis: Calculate key pharmacokinetic parameters such as half-life, clearance, and

volume of distribution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Utilization of Cancer Cell Line Screening to Elucidate the Anticancer Activity and Biological
Pathways Related to the Ruthenium-Based Therapeutic BOLD-100 - PMC
[pmc.ncbi.nlm.nih.gov]

2. BOLD-100 - Wikipedia [en.wikipedia.org]

3. sinobiological.com [sinobiological.com]

4. Synthesis and Preclinical Evaluation of Radiolabeled [103Ru]BOLD-100 - PMC
[pmc.ncbi.nlm.nih.gov]

5. Inhibition of DNA Repair Pathways and Induction of ROS Are Potential Mechanisms of
Action of the Small Molecule Inhibitor BOLD-100 in Breast Cancer - PMC
[pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. 100+ Validated Xenograft Models - Cell Transfection [cell-transfection.com]

8. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC
[pmc.ncbi.nlm.nih.gov]

9. Facebook [cancer.gov]

To cite this document: BenchChem. [BOLD-100: Application Notes and Protocols for
Preclinical Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13650537/docs#bold-100-application-notes-and-
protocols-for-preclinical-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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